Cas no 878061-80-4 (N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-5-methoxy-1,3-benzothiazol-2-amine)

• Product Name: N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-5-methoxy-1,3-benzothiazol-2-amine
• CAS No: 878061-80-4
• MF: C₁₈H₁₄N₄O₄S
• MW: 382.393162250519
• CID: 5511074
• Update Time: 2025-07-09

N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-5-methoxy-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine, N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-5-methoxy-
• N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-5-methoxy-1,3-benzothiazol-2-amine

• Inchi： 1S/C18H14N4O4S/c1-23-11-3-5-15-12(9-11)19-18(27-15)20-17-22-21-16(26-17)10-2-4-13-14(8-10)25-7-6-24-13/h2-5,8-9H,6-7H2,1H3,(H,19,20,22)
• InChI Key： QVIBMHFZGHGKCV-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(OC)C=C2N=C1NC1=NN=C(C2=CC=C3OCCOC3=C2)O1

Additional information on N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-5-methoxy-1,3-benzothiazol-2-amine

Research Briefing on N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-5-methoxy-1,3-benzothiazol-2-amine (CAS: 878061-80-4)

This research briefing provides an in-depth analysis of the latest advancements related to the compound N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-5-methoxy-1,3-benzothiazol-2-amine (CAS: 878061-80-4). This molecule has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

The compound, characterized by its benzodioxin and benzothiazole moieties, has been investigated for its role in modulating various biological pathways. Researchers have identified its potential as an inhibitor of specific enzymes or receptors, making it a promising candidate for treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The synthesis and optimization of this compound have also been a focal point, with efforts aimed at improving its bioavailability and reducing off-target effects.

Recent publications highlight the compound's efficacy in preclinical models. For instance, a 2023 study demonstrated its ability to selectively target cancer cells while sparing healthy tissues, suggesting a favorable therapeutic window. Another study explored its neuroprotective effects, indicating potential applications in Alzheimer's disease. These findings underscore the versatility of N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-5-methoxy-1,3-benzothiazol-2-amine as a multifunctional agent.

Despite these promising results, challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further optimization. Additionally, comprehensive toxicity studies are needed to ensure its safety for clinical use. Collaborative efforts between academia and industry are essential to address these gaps and accelerate the translation of this research into viable therapeutics.

In conclusion, N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-5-methoxy-1,3-benzothiazol-2-amine represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities and structural novelty position it as a valuable candidate for further investigation. Continued research and development efforts will be crucial to unlocking its full therapeutic potential and addressing the unmet medical needs it may serve.